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Compound Name: 2,2-Dichloroacetophenone

Cat. No.: B1214461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2,2-dichloroacetophenone (CAS 2648-

61-5), a versatile organic compound with significant applications in organic synthesis and as an

intermediate in the production of pharmaceuticals and agrochemicals.[1][2] This document

consolidates critical information regarding its chemical and physical properties, synthesis

methodologies, known biological activities, and safety and handling protocols. All quantitative

data is presented in structured tables for ease of reference. Furthermore, this guide includes a

generalized experimental protocol for its synthesis and visual diagrams to illustrate key

processes, serving as a valuable resource for professionals in research and development.

Introduction
2,2-dichloroacetophenone, also known as ω,ω-dichloroacetophenone, is an organic

compound featuring a phenyl group attached to an acetyl moiety substituted with two chlorine

atoms at the alpha position.[1] Its chemical formula is C₈H₆Cl₂O.[1][3][4][5] The presence of the

dichloromethyl ketone functional group makes it a reactive and valuable intermediate for

creating more complex molecules.[1][2] It is typically a colorless to pale yellow liquid or solid

with a distinct odor.[1] This guide will explore the technical details of this compound, with a

focus on its applications in scientific research and drug development.
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Physicochemical Properties
A summary of the key physicochemical properties of 2,2-dichloroacetophenone is provided in

the table below for easy reference.

Property Value Source

CAS Registry Number 2648-61-5 [3][4]

Molecular Formula C₈H₆Cl₂O [1][4][5]

Molecular Weight 189.04 g/mol [3][4][5]

Appearance
Colorless to pale yellow solid

or liquid
[1]

Melting Point 20-21 °C [6]

Boiling Point 132-134 °C at 13 mmHg [6]

Density 1.34 g/mL at 25 °C [6]

Refractive Index (n20/D) 1.5686 [6]

Flash Point 113 °C (235.4 °F) - closed cup

Solubility

Moderately soluble in organic

solvents, limited solubility in

water.

[1]

Synthesis and Manufacturing
The synthesis of 2,2-dichloroacetophenone can be achieved through various methods, most

commonly involving the chlorination of acetophenone or its derivatives.

General Synthesis Workflow
The diagram below illustrates a generalized workflow for the synthesis of 2,2-
dichloroacetophenone from acetophenone.
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Caption: Generalized synthesis workflow for 2,2-dichloroacetophenone.

Experimental Protocol: Generalized Chlorination of
Acetophenone
The following is a generalized protocol for the synthesis of 2,2-dichloroacetophenone.

Researchers should consult specific literature for detailed reaction conditions and scale-up

procedures.

Materials:

Acetophenone

Chlorinating agent (e.g., Trichloroisocyanuric acid (TCCA), Chlorine gas)

Solvent (e.g., Glacial acetic acid, water)

Catalyst (if required, e.g., p-tolylthiourea for sonochemical methods)[7]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1214461?utm_src=pdf-body-img
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.benchchem.com/product/b1214461?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-2-dichloroacetophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup: In a well-ventilated fume hood, dissolve acetophenone in the chosen

solvent within a reaction vessel equipped with a stirrer and temperature control.

Addition of Chlorinating Agent: Slowly add the chlorinating agent to the reaction mixture. The

addition rate should be controlled to manage the reaction temperature.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[7]

Work-up: Once the reaction is complete, the mixture is quenched, typically with water. The

product is then extracted into an organic solvent (e.g., dichloromethane).

Purification: The organic layer is washed, dried, and the solvent is removed under reduced

pressure. The crude product is then purified, commonly by column chromatography on silica

gel or distillation under reduced pressure to yield pure 2,2-dichloroacetophenone.[7][8]

One specific method involves the sonochemical synthesis in water using trichloroisocyanuric

acid and p-tolylthiourea, which is noted for being an efficient and mild "green chemistry"

approach.[2][7]

Chemical Reactivity and Applications
2,2-dichloroacetophenone is a valuable reagent in organic synthesis, primarily due to the

reactivity conferred by the two chlorine atoms on the alpha-carbon to the ketone.[1]

Key Applications:

Pharmaceutical Intermediate: It serves as a crucial building block in the synthesis of various

pharmaceutical compounds.[2] Its reactivity allows for the modification of biological

pathways, making it a target for drug design.[2]

Agrochemical Synthesis: This compound is used as an intermediate in the production of

agrochemicals.[1]

Organic Synthesis: It is a precursor for more complex organic molecules, such as diaryl

ketones.[2]
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Biochemical Research: 2,2-dichloroacetophenone is utilized in studies focused on enzyme

inhibition and cancer metabolism.[2] It has been identified as a useful research chemical and

a Pyruvate Dehydrogenase Kinase (PDK) inhibitor in anticancer therapy.[6]

Biological Activity and Toxicology
The biological activity of 2,2-dichloroacetophenone is an area of active research, particularly

its role as a PDK inhibitor. PDKs are enzymes that play a crucial role in cancer cell metabolism.

Signaling Pathway: Role as a PDK Inhibitor
The following diagram illustrates the simplified mechanism of action of 2,2-
dichloroacetophenone as a PDK inhibitor.
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Caption: Simplified diagram of 2,2-dichloroacetophenone as a PDK inhibitor.

Toxicological Profile
2,2-dichloroacetophenone is classified as a hazardous substance and must be handled with

care. The toxicological properties of this substance have not been fully investigated.[9]

Known Hazards:

Causes skin irritation.[9][10][11]

Causes serious eye irritation and is a lachrymator (induces tearing).[9][11]

May cause respiratory irritation.[9][10][11]

Harmful if inhaled.[10][11]

Safety and Handling
Due to its hazardous nature, strict safety protocols must be followed when handling 2,2-
dichloroacetophenone.
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Safety Measure Recommendation Source

Engineering Controls
Use only in a chemical fume

hood with adequate ventilation.
[9][12]

Personal Protective Equipment

(PPE)

- Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

[9][12]

- Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[9][12]

- Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation occurs.

[9][12]

Handling

Avoid breathing dust, vapor,

mist, or gas. Avoid contact with

skin and eyes.

[9][12]

Storage

Store in a cool, dry, well-

ventilated place in a tightly

closed container.

[9][12]

Spills

Absorb spill with inert material

(e.g., vermiculite, sand) and

place in a suitable container

for disposal.

[9]

First Aid

- Eyes

Flush with plenty of water for at

least 15 minutes and seek

medical aid.

[9]
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- Skin

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and seek medical aid.

[9]

- Inhalation

Remove from exposure to

fresh air immediately and seek

medical aid.

[9]

- Ingestion
Wash mouth out with water

and seek medical aid.
[9]

Analytical Characterization
The identity and purity of 2,2-dichloroacetophenone can be confirmed using various

spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR spectra are

available for structural elucidation.[11][13]

Infrared (IR) Spectroscopy: FTIR spectra (neat and vapor phase) can be used for functional

group analysis.[11]

Mass Spectrometry (MS): GC-MS analysis provides information on the molecular weight and

fragmentation pattern.[11]

Conclusion
2,2-dichloroacetophenone (CAS 2648-61-5) is a chemical intermediate with significant utility

in the pharmaceutical and agrochemical industries, as well as in fundamental organic synthesis

research. Its role as a PDK inhibitor highlights its potential in the development of novel

anticancer therapies. While its reactivity is advantageous, its hazardous properties necessitate

strict adherence to safety protocols. This guide provides a foundational understanding of its

properties, synthesis, and applications to aid researchers and drug development professionals

in their work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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